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Compound of Interest

Compound Name: C.l. Pigment Red 52, disodium salt

Cat. No.: B1497102

For Researchers, Scientists, and Formulation Professionals

This technical guide provides a comprehensive overview of C.l. Pigment Red 52, a monoazo
lake pigment. While primarily utilized in the ink and plastics industries, this document details its
chemical and physical properties, synthesis, and characterization methodologies that may be
of interest to researchers and scientists in various fields, including material science and

formulation development.

Chemical Identity and Alternative Names

C.I. Pigment Red 52 is chemically identified as a salt of 4-[(4-chloro-5-methyl-2-
sulfophenyl)azo]-3-hydroxy-2-naphthalenecarboxylic acid. The specific properties of the
pigment can vary depending on the cation used in the laking process. The most common
variants are the calcium (Ca?*) and manganese (Mn?*) salts.

A variety of synonyms and trade names are used for C.I. Pigment Red 52 and its derivatives,
which can be a source of confusion. The Colour Index (C.l.) designation is the most precise
identifier.
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Common
C.l. Name Chemical Salt CAS Number Synonyms/Trade
Names
C.l. Pigment Red 52 Disodium Salt 5858-82-2
BON Rubine, Lithol
C.I. Pigment Red 52:1  Calcium Salt 17852-99-2 Scarlet Red S6B,
Vilma[1]
Lithol Maroon,
C.l. Pigment Red 52:2  Manganese Salt 12238-31-2 Manganese Red

2G[2]

It is important to distinguish C.I. Pigment Red 52 (C.l. 15860) from C.I. Acid Red 52 (C.I.
45100), which is a different chemical compound with a distinct molecular structure.[3][4]

Physicochemical Properties

The performance characteristics of C.l. Pigment Red 52 are dictated by its physical and
chemical properties. These properties are summarized in the tables below. Data is primarily for
the calcium salt (52:1) and manganese salt (52:2) as they are the most commercially
significant.

Table 1. General and Physical Properties

C.l. Pigment Red 52:1 (Ca C.l. Pigment Red 52:2 (Mn

Property

salt)

salt)

Molecular Formula

C1sH11CaCIN206S[1]

C18H11:CIMnN206S

Molecular Weight 458.89 g/mol [1] 473.74 g/mol [5]
Appearance Red powder Red powder
Shade Bluish Red Bluish

Density ~1.6 g/cm?3 ~1.70 g/cm?3

Oil Absorption 30-55 g/100g 40-50%
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Table 2: Performance and Fastness Properties

C.l. Pigment Red 52:1 (Ca C.l. Pigment Red 52:2 (Mn

Property salt) salt)
Heat Resistance 180°Cj[6] 180°C
Light Fastness (1-8 scale) 6[7] 6
Acid Resistance (1-5 scale) 2 4
Alkali Resistance (1-5 scale) 3-4 4
Water Resistance (1-5 scale) 5

Alcohol Resistance (1-5 scale) 3-4

Insoluble in ethanol; soluble in Insoluble in ethanol; soluble in

Solubilit
Y water (yellow-red solution)[1] water (yellow-red solution)

Experimental Protocols
Synthesis of C.I. Pigment Red 52

The synthesis of C.I. Pigment Red 52 is a multi-stage process involving diazotization, coupling,
and laking (salt formation). The following is a representative laboratory-scale protocol.

Workflow for the Synthesis of C.I. Pigment Red 52

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.sypigment.com/pigment-red-521.html
https://www.ulprospector.com/en/na/Coatings/Detail/6462/215726/Pigment-Red-521
http://www.dyestuffintermediates.com/pigment-dye/pigment-red-521.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1497102?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis Workflow for C.I. Pigment Red 52

Diazotization

2-Amino-5-chloro-p-toluenesulfonic acid in NaOH(aq)

Y

Add HCI and NaNO:2 at 0-5°C

Coupling
\/
Stir to form diazonium salt suspension B-oxynaphthoic acid in NaOH(aq)
Y Y

Add diazonium salt suspension dropwise

Y

Formation of soluble azo dye (disodium salt)

Laking (Pr‘;cipitation)

Add metal salt solution (e.g., CaClz for 52:1)

\

Precipitation of insoluble pigment

Post-Tr‘ ?atment

Filtration

Milling

Click to download full resolution via product page

Caption: A flowchart illustrating the key stages in the synthesis of C.l. Pigment Red 52.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1497102?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1497102?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Detailed Methodology:
» Diazotization:

o Dissolve 2-Amino-5-chloro-p-toluenesulfonic acid in an aqueous sodium hydroxide
solution.

o Cool the solution to 0-5°C in an ice bath.

o Slowly add concentrated hydrochloric acid followed by an aqueous solution of sodium
nitrite.

o Stir the resulting suspension for approximately 30 minutes to ensure complete formation of
the diazonium salt.

o Any excess nitrous acid can be neutralized with amidosulfonic acid.
e Coupling:

o In a separate vessel, dissolve 3-oxynaphthoic acid in an aqueous sodium hydroxide
solution.

o Slowly add the diazonium salt suspension to the 3-oxynaphthoic acid solution with
constant stirring. This results in the formation of the soluble disodium salt of the azo dye.

e Laking and Post-Treatment:

o To precipitate the insoluble pigment, add an aqueous solution of a metal salt (e.g., calcium
chloride for C.I1. Pigment Red 52:1 or manganese chloride for C.I. Pigment Red 52:2).

o The resulting pigment precipitate is then filtered, washed with water to remove soluble
impurities, dried, and milled to the desired patrticle size.

Characterization of C.l. Pigment Red 52

A variety of analytical techniques are employed to characterize the structure, purity, and
physical properties of azo pigments.
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General Experimental Workflow for Pigment Characterization
Caption: A diagram showing common analytical techniques for azo pigment characterization.
Methodologies:

o Fourier Transform Infrared (FTIR) and Raman Spectroscopy: These techniques are used to
identify the functional groups present in the pigment molecule and to confirm its chemical
structure.

o Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS): This method involves the
thermal decomposition of the pigment and subsequent analysis of the fragments, providing a
"fingerprint” for identification.

o X-ray Diffraction (XRD): XRD is used to determine the crystalline structure of the pigment,
which has a significant impact on its color and performance properties.

e Scanning Electron Microscopy (SEM): SEM is used to visualize the particle size and
morphology of the pigment powders.

Toxicological Information

The toxicological profile of C.I. Pigment Red 52 is of importance for its safe handling and use. A
screening-level hazard characterization by the U.S. Environmental Protection Agency for the
C.I. Pigment Red 48 and 52 category indicates a low hazard potential. Due to the limited
bioavailability of monoazo pigments, they are generally not expected to be harmful to aquatic
or soil-dwelling organisms at low concentrations.[8]

For many organic pigments, the potential for irreversible toxic effects after repeated application
has not been demonstrated.[9] Carcinogenicity studies on several azo pigments have not
shown carcinogenic potential.[9] However, as with all chemical powders, appropriate personal
protective equipment should be used to minimize dust inhalation and skin contact during
handling.

Applications in Research and Industry
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The primary applications of C.I. Pigment Red 52 are in industrial settings where its coloristic
properties are valued.

e Printing Inks: It is extensively used in solvent-based and water-based inks for packaging due
to its high color strength, good gloss, and low viscosity.[6]

» Plastics and Polymers: C.I. Pigment Red 52 is used to color various plastics, although its
heat stability of 180°C can be a limitation for high-temperature processing.[6]

» Paints and Coatings: It is recommended for use in industrial paints and decorative solvent-
based paints.[2][10]

While there is no evidence of its direct use in drug development or for studying biological
signaling pathways, its properties as a stable, colored nanoparticle after milling could be of
theoretical interest in material science studies related to drug delivery systems, for example, in
the context of formulation stability and particle characterization. Recent research has also
explored enhancing the thermal and light stability of C.I. Pigment Red 52:1 by intercalating it
into layered double hydroxides (LDHs), suggesting potential for the development of more
robust functional materials.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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